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Compound of Interest |

Compound Name: 1-(1-Chloroethyl)-2-fluorobenzene
CAS No.: 60907-87-1
Cat. No.: B1314499
- 7

Executive Summary

1-(1-Chloroethyl)-2-fluorobenzene (CAS: 60907-87-1) is not merely a halogenated solvent; it
is a reactive secondary benzylic chloride. Unlike stable aryl halides (e.g., chlorobenzene), this
compound possesses a labile chlorine atom at the benzylic position, making it a potent
alkylating agent and highly susceptible to hydrolysis.

The Critical Risk: Improper disposal into bulk waste drums containing moisture or protic
solvents can trigger rapid hydrolysis, generating hydrogen chloride (HCI) gas and significant
heat. This can lead to drum pressurization, seal failure, or explosion.

This guide outlines a self-validating disposal workflow designed to neutralize these specific
reactivity risks.

Part 1: Chemical Profile & Risk Assessment

Before initiating disposal, you must verify the material's state. The reactivity profile below
dictates the engineering controls required.
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Property Specification Operational Implication

Use for waste manifesting and

CAS Number 60907-87-1 , _
inventory tracking.
] Secondary benzylic chloride
Chemical Structure CsHsCIF )
(reactive center).
] Class Il Combustible Liquid.
Flash Point ~45-55°C (Est.) )
Ground all transfer equipment.
Reacts with water/humidity to
Hydrolytic Stability Unstable form HCl and 1-(2-
fluorophenyl)ethanol.
Denser than water; sinks and
Specific Gravity ~1.1-1.2 g/mL forms bottom layer in aqueous
mixes.
- Water, Alcohols, Bases, DO NOT mix with general
Incompatibilities o
Oxidizers agueous waste streams.

Part 2: Pre-Disposal Stabilization (The "Expertise"
Phase)

Field Insight: Most accidents involving benzylic halides occur because the user treats them as
inert waste. If the material has been stored for a long period, it may already have degraded,
resulting in pressurized containers.

1. Inspection & Venting

 Visual Check: Look for fuming (HCI mist) or bulging caps.

e Protocol: If the container is old, place it in a fume hood. Wear butyl rubber gloves and a face
shield. Crack the cap slowly to relieve potential pressure.

2. Chemical Quenching (Small Quantities <50 mL)

For small residual amounts remaining in synthesis flasks, do not rinse directly into the drain or
organic waste drum.
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o Step A: Dilute with a non-protic solvent (e.g., Dichloromethane or Ethyl Acetate).
o Step B: Slowly add a 10% solution of aqueous Sodium Bicarbonate (NaHCOs).

o Mechanism:[1][2][3] This neutralizes any generated HCI and hydrolyzes the benzylic
chloride to the safer alcohol derivative under controlled conditions.

o Step C: Allow CO:2 evolution to cease before separating layers. Dispose of the organic layer
as Halogenated Organic Waste.

3. Bulk Disposal (> 50 mL)

Do not quench bulk material unless you have a reactor setup. The exotherm can be dangerous.
o Strategy: Segregate as "Pure Chemical Waste" for incineration.

o Stabilizer: If the waste must be stored in a drum, add a small amount of anhydrous Sodium
Carbonate (solid) to the bottom of the drum to scavenge any acid generated during storage.

Part 3: The Disposal Workflow

This decision tree ensures that the specific reactivity of the benzylic position is accounted for
before the material leaves your control.
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Waste: 1-(1-Chloroethyl)-2-fluorobenzene

Quantity Assessment

Small Scale / Residual
(<50 mL)

Bulk / Pure Reagent

Deactivate (> 50 mL)

Controlled Hydrolysis/Neutralization
(Add NaHCO3 + DCM)

Do NOT Quench Manually

Verify pH Neutrality

Segregate Stream:
High BTU / Halogenated Incineration

Select Container:
HDPE or Glass (Avoid Metal)

Labeling:
'Flammable’, 'Corrosive', 'Reactive’

Transfer to EHS/Waste Hauler

Click to download full resolution via product page
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Figure 1: Decision matrix prioritizing scale-dependent handling to prevent uncontrolled
hydrolysis.

Part 4: Regulatory & Logistical Compliance
1. Waste Classification (RCRA)

Under US EPA regulations (and similar global standards), this material falls under specific
hazardous waste codes.

e D001 (Ignitable): Due to flash point < 60°C.

o Halogenated Solvents (F-List/D-List): While not specifically F-listed like DCM, it must be
treated as halogenated waste to prevent formation of dioxins during improper incineration.

 Recommended Label: "Hazardous Waste - Flammable, Corrosive, Toxic. Contains: 1-(1-
Chloroethyl)-2-fluorobenzene."[4]

2. Packaging Specifications

e Primary Container:
o Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Forbidden: Standard steel drums (without liners) or Aluminum. The hydrolysis product
(HCI) will rapidly corrode metal, leading to leaks.

» Closure: Use a vented cap if the waste is suspected to contain moisture, to prevent pressure
buildup.

3. Storage Compatibility

Store the waste container in a Flammables Cabinet, separated from:
o Strong Oxidizers (Nitric acid, Peroxides).
o Strong Bases (Caustics cause rapid elimination reactions).

e Aqueous waste streams.[5]
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Part 5: Emergency Contingencies

In the event of a spill or exposure, immediate action is required.[1][2][3][6]

o Spill Cleanup:

o

Evacuate the immediate area (benzylic halides are lachrymators/tear-inducing).

[¢]

Do not use water.[3][7]

[¢]

Absorb with Vermiculite or Dry Sand.

[e]

Collect into a wide-mouth jar and label as "Spill Debris - Halogenated."
o First Aid:

o Skin: Wash immediately with soap and water.[6] Benzylic chlorides can penetrate skin and
hydrolyze subcutaneously; monitor for delayed burns.

o Eyes: Flush for 15 minutes. Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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